Cas no 689219-56-5 (Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester)

• Product Name: Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester
• CAS No: 689219-56-5
• MF: C₂₇H₅₄O₄
• MW: 442.715269565582
• CID: 1731128
• Update Time: 2024-11-18

Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester

• Inchi： 1S/C27H54O4/c1-4-7-10-13-16-19-22-29-24-26(30-23-20-17-14-11-8-5-2)25-31-27(28)21-18-15-12-9-6-3/h26H,4-25H2,1-3H3/t26-/m1/s1
• InChI Key： ITPIDHLPXXEPTN-AREMUKBSSA-N
• SMILES： C(OC[C@H](OCCCCCCCC)COCCCCCCCC)(=O)CCCCCCC

Computed Properties

• Exact Mass: 442.40242

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 508.8±35.0 °C(Predicted)
• PSA: 44.76